Cas no 2320468-38-8 (4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide)
4-(Thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide is a structurally unique compound featuring a 1,4-diazepane core modified with a thiolane moiety and a trifluoromethylphenyl carboxamide group. This configuration imparts distinct physicochemical properties, including enhanced lipophilicity and potential metabolic stability due to the trifluoromethyl group. The thiolan-3-yl substitution may contribute to conformational flexibility, influencing binding interactions in biological systems. Such characteristics make it a promising candidate for medicinal chemistry research, particularly in targeting central nervous system (CNS) receptors or enzymes where rigidity and lipophilicity are critical. Its synthetic versatility allows for further derivatization, enabling structure-activity relationship (SAR) studies in drug discovery applications.
2320468-38-8 structure
Product Name:4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide
CAS No:2320468-38-8
MF:C17H22F3N3OS
MW:373.436293125153
CID:5339864
Update Time:2025-05-20
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 4-(tetrahydrothiophen-3-yl)-N-(4-(trifluoromethyl)phenyl)-1,4-diazepane-1-carboxamide
- 4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide
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- Inchi: 1S/C17H22F3N3OS/c18-17(19,20)13-2-4-14(5-3-13)21-16(24)23-8-1-7-22(9-10-23)15-6-11-25-12-15/h2-5,15H,1,6-12H2,(H,21,24)
- InChI Key: XHRVUIIRYWIGGD-UHFFFAOYSA-N
- SMILES: S1CCC(C1)N1CCN(C(NC2C=CC(C(F)(F)F)=CC=2)=O)CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 455
- XLogP3: 3
- Topological Polar Surface Area: 60.9
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6556-6600-2μmol |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-5μmol |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-10μmol |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-20μmol |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-1mg |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-2mg |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-3mg |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-4mg |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-5mg |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6600-10mg |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide |
2320468-38-8 | 10mg |
$79.0 | 2023-09-08 |
4-(thiolan-3-yl)-N-[4-(trifluoromethyl)phenyl]-1,4-diazepane-1-carboxamide Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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